![molecular formula C15H15N5O3S B4512021 N-(2,5-dimethoxyphenyl)-2-([1,2,4]triazolo[4,3-b]pyridazin-6-ylthio)acetamide](/img/structure/B4512021.png)
N-(2,5-dimethoxyphenyl)-2-([1,2,4]triazolo[4,3-b]pyridazin-6-ylthio)acetamide
Description
Synthesis Analysis
The synthesis of compounds related to "N-(2,5-dimethoxyphenyl)-2-([1,2,4]triazolo[4,3-b]pyridazin-6-ylthio)acetamide" involves multi-step reactions, starting from simpler precursors to achieve the complex final structure. These synthetic routes often involve cyclization reactions, substitution reactions, and the introduction of specific functional groups to build the desired molecular architecture. For example, Shakir, Ali, and Hussain (2017) described the synthesis of similar compounds by multi-step reactions, which included cyclization and the introduction of specific substituents to obtain compounds with significant antioxidant abilities, comparable or superior to known antioxidants like ascorbic acid and BHT (Shakir, Ali, & Hussain, 2017).
Molecular Structure Analysis
The molecular structure of such compounds is characterized by the presence of heterocyclic rings, such as triazolo[4,3-b]pyridazine, which are fused or linked to other aromatic systems. The detailed molecular structure can be elucidated using techniques like NMR, mass spectrometry, and X-ray crystallography. Geng et al. (2023) performed a detailed structural analysis of similar compounds using single-crystal X-ray diffraction and density functional theory (DFT) calculations, revealing insights into the conformational preferences and electronic structure of the molecules (Geng et al., 2023).
Chemical Reactions and Properties
Compounds with the [1,2,4]triazolo[4,3-b]pyridazin-6-yl moiety can undergo various chemical reactions, including nucleophilic substitutions, oxidative reactions, and more, depending on the functional groups present. These reactions can significantly alter the chemical and biological properties of the compounds. For instance, Zheng et al. (2014) developed a metal-free synthesis of 1,2,4-triazolo[1,5-a]pyridines through oxidative N-N bond formation, showcasing the reactivity of related structures (Zheng et al., 2014).
Physical Properties Analysis
The physical properties of such compounds, including melting point, solubility, and crystalline structure, are crucial for their application in chemical synthesis and drug development. These properties can be influenced by the molecular structure, substitution pattern, and intermolecular interactions within the crystal lattice.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with biological molecules, define the potential applications of these compounds. For example, their ability to act as antioxidants, as shown by Shakir, Ali, and Hussain (2017), indicates their potential for application in mitigating oxidative stress (Shakir, Ali, & Hussain, 2017).
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-2-([1,2,4]triazolo[4,3-b]pyridazin-6-ylsulfanyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O3S/c1-22-10-3-4-12(23-2)11(7-10)17-14(21)8-24-15-6-5-13-18-16-9-20(13)19-15/h3-7,9H,8H2,1-2H3,(H,17,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYVQKFOPTXADEO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN3C=NN=C3C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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